Cas no 370851-29-9 (3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 370851-29-9
• MF: C₂₆H₂₇N₃O₂S₂
• MW: 477.641483545303
• CID: 6221488
• PubChem ID: 1565981
• Update Time: 2025-11-05

3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• Z56863533
• F0519-0030
• 3-amino-N-(3-butoxyphenyl)-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 370851-29-9
• AKOS001040233
• SR-01000566386
• SR-01000566386-1
• 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C26H27N3O2S2/c1-2-3-13-31-17-9-6-8-16(15-17)28-25(30)24-23(27)22-21(20-12-7-14-32-20)18-10-4-5-11-19(18)29-26(22)33-24/h6-9,12,14-15H,2-5,10-11,13,27H2,1H3,(H,28,30)
• InChI Key： WOLJMIJODFRXGA-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=C(C=2)OCCCC)=O)=C(C2C1=NC1CCCCC=1C=2C1=CC=CS1)N

Computed Properties

• Exact Mass: 477.15446946g/mol
• Monoisotopic Mass: 477.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 134Ų

Additional information on 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

Comprehensive Analysis of 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370851-29-9)

The compound 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370851-29-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This thienoquinoline derivative is characterized by the presence of a thiophene ring and a butoxyphenyl moiety, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescent probe, given its conjugated π-electron system.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide has surged, driven by the need for advanced pharmaceutical intermediates and organic electronic materials. The compound's multifunctional groups make it a promising candidate for drug discovery programs targeting various diseases. Its CAS number 370851-29-9 is frequently searched in academic databases, reflecting its growing relevance in chemical research.

From a synthetic chemistry perspective, the preparation of 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves sophisticated multi-step organic synthesis techniques. The incorporation of the thiophene and quinoline rings requires precise control over reaction conditions to ensure high yield and purity. Recent publications have highlighted innovative approaches to optimize the synthesis of such polycyclic aromatic systems, which are valuable for developing bioactive molecules.

The physicochemical properties of CAS No. 370851-29-9 are also of great interest. Its solubility, stability, and optical characteristics are critical for applications in material science and biomedical imaging. For instance, the compound's fluorescence emission spectrum makes it a potential candidate for sensor development or cellular imaging agents. These attributes align with the increasing focus on theranostic agents in modern medicine.

Another area where 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide shows promise is in the field of organic electronics. Its extended π-conjugation and electron-rich heterocycles suggest potential utility in organic light-emitting diodes (OLEDs) or photovoltaic devices. As the demand for sustainable energy solutions grows, compounds like this are being explored for their charge transport properties and bandgap tunability.

In conclusion, 3-amino-N-(3-butoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370851-29-9) represents a fascinating example of modern heterocyclic chemistry with broad interdisciplinary applications. Its structural complexity and functional versatility make it a subject of ongoing research in both pharmaceutical and materials science communities. As synthetic methodologies advance and analytical techniques improve, the full potential of this compound is likely to be unlocked, addressing some of the most pressing challenges in drug development and renewable energy technologies.